Cas no 103634-54-4 (3-Methyl-3-[(2-oxopropyl)amino]-2-butanone hydrochloride)

• Product Name: 3-Methyl-3-[(2-oxopropyl)amino]-2-butanone hydrochloride
• CAS No: 103634-54-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 3103448
• PubChem ID: 575017
• Update Time: 2025-04-21

3-Methyl-3-[(2-oxopropyl)amino]-2-butanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-[(2-oxopropyl)amino]-2-butanone hydrochloride
• CS-0335584
• STK672697
• 3-Methyl-3-((2-oxopropyl)amino)butan-2-one
• 3-methyl-3-(2-oxopropylamino)butan-2-one
• 103634-54-4
• 3-methyl-3-[(2-oxopropyl)amino]butan-2-one
• Butane-2-one, 3-methyl-3-(2-oxopropylamino)-
• AB01326153-02
• NCGC00332310-01
• 3-Methyl-3-[(2-oxopropyl)amino]-2-butanone #
• TYNBZYAZJLLUKT-UHFFFAOYSA-N
• AKOS005592941

• Inchi： 1S/C8H15NO2/c1-6(10)5-9-8(3,4)7(2)11/h9H,5H2,1-4H3
• InChI Key： TYNBZYAZJLLUKT-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)(C)NCC(C)=O

Computed Properties

• Exact Mass: 157.110278721Da
• Monoisotopic Mass: 157.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones